molecular formula C10H12S B14609987 3-Methylsulfanylprop-1-enylbenzene CAS No. 59117-56-5

3-Methylsulfanylprop-1-enylbenzene

Cat. No.: B14609987
CAS No.: 59117-56-5
M. Wt: 164.27 g/mol
InChI Key: IGICVURCVDQWTP-UHFFFAOYSA-N
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Description

3-Methylsulfanylprop-1-enylbenzene is an organic compound with the molecular formula C10H12S It is characterized by a benzene ring substituted with a 3-methylsulfanylprop-1-enyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Methylsulfanylprop-1-enylbenzene typically involves the reaction of benzene with 3-methylsulfanylprop-1-enyl halides under specific conditions. One common method is the Friedel-Crafts alkylation, where benzene reacts with 3-methylsulfanylprop-1-enyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is

Properties

CAS No.

59117-56-5

Molecular Formula

C10H12S

Molecular Weight

164.27 g/mol

IUPAC Name

3-methylsulfanylprop-1-enylbenzene

InChI

InChI=1S/C10H12S/c1-11-9-5-8-10-6-3-2-4-7-10/h2-8H,9H2,1H3

InChI Key

IGICVURCVDQWTP-UHFFFAOYSA-N

Canonical SMILES

CSCC=CC1=CC=CC=C1

Origin of Product

United States

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